Cas no 1806515-31-0 (5-(Bromomethyl)-2-methylphenylpropanal)
5-(Bromomethyl)-2-methylphenylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 5-(Bromomethyl)-2-methylphenylpropanal
-
- Inchi: 1S/C11H13BrO/c1-8-3-4-10(6-12)5-11(8)9(2)7-13/h3-5,7,9H,6H2,1-2H3
- InChI Key: RLALGFZSOKVRRF-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C)=C(C=1)C(C=O)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 170
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1
5-(Bromomethyl)-2-methylphenylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014005014-250mg |
5-(Bromomethyl)-2-methylphenylpropanal |
1806515-31-0 | 97% | 250mg |
489.60 USD | 2021-06-22 | |
| Alichem | A014005014-500mg |
5-(Bromomethyl)-2-methylphenylpropanal |
1806515-31-0 | 97% | 500mg |
815.00 USD | 2021-06-22 | |
| Alichem | A014005014-1g |
5-(Bromomethyl)-2-methylphenylpropanal |
1806515-31-0 | 97% | 1g |
1,579.40 USD | 2021-06-22 |
5-(Bromomethyl)-2-methylphenylpropanal Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 5-(Bromomethyl)-2-methylphenylpropanal
5-(Bromomethyl)-2-methylphenylpropanal (CAS No. 1806515-31-0): An Overview of a Promising Compound in Medicinal Chemistry
5-(Bromomethyl)-2-methylphenylpropanal (CAS No. 1806515-31-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its bromomethyl and methylphenyl functional groups, exhibits a range of properties that make it a valuable candidate for various applications, including drug discovery and chemical synthesis.
The molecular structure of 5-(Bromomethyl)-2-methylphenylpropanal is composed of a benzene ring substituted with a methyl group at the 2-position and a propanal chain attached to the 5-position, which is further modified by a bromomethyl group. This intricate arrangement of functional groups imparts the compound with distinct chemical and biological properties, making it an interesting subject for both academic research and industrial applications.
Recent studies have highlighted the potential of 5-(Bromomethyl)-2-methylphenylpropanal in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The bromomethyl group, in particular, plays a crucial role in these biological activities by facilitating covalent interactions with target proteins, thereby modulating their function.
In the context of drug discovery, 5-(Bromomethyl)-2-methylphenylpropanal has been explored as a lead compound for the development of novel therapeutics. Its ability to form covalent bonds with specific protein targets makes it an attractive candidate for designing drugs that can selectively inhibit disease-causing enzymes or receptors. This property is particularly valuable in the development of targeted therapies for conditions such as cancer and autoimmune diseases.
Beyond its therapeutic potential, 5-(Bromomethyl)-2-methylphenylpropanal has also been investigated for its use in chemical synthesis. The presence of the bromomethyl group provides a versatile handle for further functionalization, allowing chemists to introduce a wide range of substituents to create structurally diverse derivatives. This flexibility is crucial for optimizing the pharmacological properties of lead compounds during the drug development process.
The synthesis of 5-(Bromomethyl)-2-methylphenylpropanal has been reported using various methodologies, including transition-metal-catalyzed reactions and electrophilic aromatic substitution. These synthetic routes offer high yields and excellent selectivity, making them suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, further enhancing its appeal as a research tool and potential therapeutic agent.
In terms of safety and handling, it is important to note that while 5-(Bromomethyl)-2-methylphenylpropanal is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.
The future prospects for 5-(Bromomethyl)-2-methylphenylpropanal are promising. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its position as a valuable tool in medicinal chemistry. As our understanding of its biological activities deepens, it is likely that we will see more innovative uses for this compound in both academic and industrial settings.
In conclusion, 5-(Bromomethyl)-2-methylphenylpropanal (CAS No. 1806515-31-0) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it an exciting candidate for drug discovery and chemical synthesis. As research progresses, we can expect to see more groundbreaking developments centered around this promising compound.
1806515-31-0 (5-(Bromomethyl)-2-methylphenylpropanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)